Cas no 131189-44-1 (Pyrano[3,2-a]xanthen-12(3H)-one, 9-hydroxy-3,3-dimethyl-)

• Product Name: Pyrano[3,2-a]xanthen-12(3H)-one, 9-hydroxy-3,3-dimethyl-
• CAS No: 131189-44-1
• MF: C₁₈H₁₄O₄
• MW: 294.3
• CID: 157439
• PubChem ID: 14757908
• Update Time: 2024-03-01

Pyrano[3,2-a]xanthen-12(3H)-one, 9-hydroxy-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-a]xanthen-12(3H)-one,9-hydroxy-3,3-dimethyl-
• Hyperireflexin
• Pyrano[3,2-a]xanthen-12(3H)-one, 9-hydroxy-3,3-dimethyl-
• DTXSID701214792
• 9-Hydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one
• 131189-44-1

• Inchi： 1S/C18H14O4/c1-18(2)8-7-11-13(22-18)5-6-14-16(11)17(20)12-4-3-10(19)9-15(12)21-14/h3-9,19H,1-2H3
• InChI Key： WUBJQVSGRLKHQK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(O)C=C2)OC2=C1C1C=CC(C)(C)OC=1C=C2

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones